Cas no 1369357-72-1 (5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1369357-72-1
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD22036549
• CID: 4594214
• PubChem ID: 75355560
• Update Time: 2025-06-10

5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-bromo-1,3-dimethyl-

• MDL： MFCD22036549
• Inchi： 1S/C6H7BrN2O2/c1-3-4(6(10)11)5(7)9(2)8-3/h1-2H3,(H,10,11)
• InChI Key： PTWGWRNOGQENEI-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=C(C(O)=O)C(C)=N1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 342.6±42.0 °C at 760 mmHg
• Flash Point: 161.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-Bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1369357-72-1)

5-Bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1369357-72-1) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 5-position and a carboxylic acid functional group at the 4-position. Its 1,3-dimethyl configuration enhances stability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing interest in 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1369357-72-1 serves as a critical identifier for regulatory and procurement purposes. The compound's pyrazole core is a hallmark of bioactive molecules, often associated with antimicrobial, antifungal, and anticancer properties. Recent studies highlight its role in developing small-molecule inhibitors, aligning with the trend toward precision medicine. This aligns with the surge in searches for "pyrazole-based drug design" and "heterocyclic compound applications" in academic and industrial circles.

From a synthetic perspective, 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid offers a robust platform for further functionalization. Its carboxylic acid group enables conjugation with amines or alcohols, facilitating the creation of amides or esters—key motifs in medicinal chemistry. The bromine atom provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These attributes make it a sought-after building block for libraries of bioactive compounds, addressing the demand for "high-value chemical intermediates" in the pharmaceutical sector.

In agrochemical applications, 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid demonstrates promise as a precursor for crop protection agents. Its structural features align with the industry's shift toward environmentally sustainable pesticides. Searches for "green chemistry in agrochemicals" and "pyrazole herbicides" underscore this relevance. Additionally, its compatibility with modern catalytic methodologies (e.g., photoredox catalysis) positions it at the forefront of innovation, meeting the need for "efficient synthetic routes" in process chemistry.

Quality control and analytical profiling are critical for CAS 1369357-72-1, given its applications in regulated industries. Techniques like HPLC, NMR, and mass spectrometry ensure purity and batch consistency—topics frequently queried as "analytical validation of intermediates." Furthermore, the compound's shelf life and storage conditions (e.g., protection from light and moisture) are practical considerations for end-users, reflecting searches for "chemical stability best practices."

In summary, 5-bromo-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1369357-72-1) exemplifies the convergence of synthetic utility and biological relevance. Its adaptability across drug discovery, agrochemicals, and material science ensures its enduring value in the chemical enterprise. As research into heterocyclic scaffolds expands, this compound will likely remain a focal point for innovation, answering the call for "next-generation chemical tools" in science and industry.